Cas no 58942-05-5 (5-(1H-imidazol-4-yl)methylimidazolidine-2,4-dione)

• Product Name: 5-(1H-imidazol-4-yl)methylimidazolidine-2,4-dione
• CAS No: 58942-05-5
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• CID: 3246482
• PubChem ID: 43140503
• Update Time: 2025-05-20

5-(1H-imidazol-4-yl)methylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-IMIDAZOLIDINEDIONE, 5-(1H-IMIDAZOL-4-YLMETHYL)-
• 5-(1H-imidazol-4-yl)methylimidazolidine-2,4-dione
• DTXSID201230959
• 5-(1H-Imidazol-5-ylmethyl)-2,4-imidazolidinedione
• 5-[(1H-imidazol-4-yl)methyl]imidazolidine-2,4-dione
• EN300-1618715
• 58942-05-5
• 5-(1H-IMIDAZOL-4-YLMETHYL)IMIDAZOLIDINE-2,4-DIONE

• Inchi： 1S/C7H8N4O2/c12-6-5(10-7(13)11-6)1-4-2-8-3-9-4/h2-3,5H,1H2,(H,8,9)(H2,10,11,12,13)
• InChI Key： BLKGOXMBLUVZLQ-UHFFFAOYSA-N
• SMILES： O=C1C(CC2=CN=CN2)NC(N1)=O

Computed Properties

• Exact Mass: 180.06472551Da
• Monoisotopic Mass: 180.06472551Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 5-(1H-imidazol-4-yl)methylimidazolidine-2,4-dione

Introduction to 5-(1H-imidazol-4-yl)methylimidazolidine-2,4-dione (CAS No. 58942-05-5)

5-(1H-imidazol-4-yl)methylimidazolidine-2,4-dione, identified by its CAS number 58942-05-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazolidine class, characterized by its fused imidazole and imidazoline rings, which endow it with unique chemical properties and biological activities. The presence of a methyl group at the 5-position and a 1H-imidazol-4-yl moiety at the 2-position introduces specific functional groups that contribute to its reactivity and potential applications in drug design.

The structural framework of 5-(1H-imidazol-4-yl)methylimidazolidine-2,4-dione makes it a versatile scaffold for the development of novel therapeutic agents. The imidazole ring is known for its stability and ability to interact with biological targets, while the imidazolidine portion provides additional sites for chemical modification. These features have positioned this compound as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of imidazolidine derivatives. Studies have demonstrated that compounds with similar structural motifs exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 1H-imidazol-4-yl substituent, in particular, has been shown to enhance binding affinity to certain biological receptors, making it an attractive feature for drug development.

One of the most compelling aspects of 5-(1H-imidazol-4-yl)methylimidazolidine-2,4-dione is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By targeting kinases, this compound could disrupt aberrant signaling cascades and restore normal cellular function. Preliminary studies have suggested that derivatives of this molecule may inhibit specific kinases with high selectivity, offering a promising approach for developing targeted therapies.

Furthermore, the methylimidazolidine core of this compound provides a platform for further chemical diversification. Researchers can modify various positions on the ring system to optimize pharmacokinetic properties, such as solubility and bioavailability. Additionally, the presence of two carbonyl groups at the 2 and 4 positions allows for reactions like condensation or reduction, which can be exploited to create new analogs with enhanced biological activity.

The synthesis of 5-(1H-imidazol-4-yl)methylimidazolidine-2,4-dione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted imidazole derivatives followed by cyclization steps. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials.

Recent advancements in computational chemistry have also played a pivotal role in understanding the interactions between 5-(1H-imidazol-4-yl)methylimidazolidine-2,4-dione and biological targets. Molecular docking simulations have been used to predict binding affinities and identify key residues involved in receptor interactions. These computational approaches complement experimental efforts by providing rapid screening of potential drug candidates and helping to guide medicinal chemistry campaigns.

In conclusion,5-(1H-imidazol-4-yl)methylimidazolidine-2,4-dione (CAS No. 58942-05-5) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and biological activities makes it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and development efforts aimed at addressing unmet medical needs.